Cas no 1501470-27-4 (2-Methyl-7-(trifluoromethyl)imidazo[1,2-a]pyridin-3-amine)

• Product Name: 2-Methyl-7-(trifluoromethyl)imidazo[1,2-a]pyridin-3-amine
• CAS No: 1501470-27-4
• MF: C₉H₈F₃N₃
• MW: 215.175131797791
• CID: 4828315
• Update Time: 2025-05-25

2-Methyl-7-(trifluoromethyl)imidazo[1,2-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-7-(trifluoromethyl)imidazo[1,2-a]pyridin-3-amine

• Inchi： 1S/C9H8F3N3/c1-5-8(13)15-3-2-6(9(10,11)12)4-7(15)14-5/h2-4H,13H2,1H3
• InChI Key： FCVZJBLXCNRXQZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN2C(=C(C)N=C2C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 243
• XLogP3: 2.7
• Topological Polar Surface Area: 43.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-Methyl-7-(trifluoromethyl)imidazo[1,2-a]pyridin-3-amine

Introduction to 2-Methyl-7-(trifluoromethyl)imidazo[1,2-a]pyridin-3-amine (CAS No. 1501470-27-4)

2-Methyl-7-(trifluoromethyl)imidazo[1,2-a]pyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1501470-27-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its potential in drug discovery, particularly in the development of small-molecule inhibitors targeting various biological pathways.

The structural framework of 2-Methyl-7-(trifluoromethyl)imidazo[1,2-a]pyridin-3-amine consists of a fused imidazole and pyridine ring system, with a methyl group at the 2-position and a trifluoromethyl group at the 7-position. The presence of these functional groups contributes to its distinct electronic and steric properties, making it a versatile candidate for further chemical modifications and biological evaluations. The amine group at the 3-position provides a handle for further derivatization, allowing researchers to explore its potential as a precursor in medicinal chemistry.

In recent years, there has been growing interest in imidazopyridine derivatives due to their reported bioactivity across multiple therapeutic areas. Studies have highlighted the potential of this class of compounds in modulating enzymes and receptors involved in inflammation, cancer, and infectious diseases. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable feature in drug design. The methyl substituent at the 2-position may influence the conformational flexibility of the molecule, potentially affecting its interaction with biological targets.

One of the most compelling aspects of 2-Methyl-7-(trifluoromethyl)imidazo[1,2-a]pyridin-3-amine is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting kinases and other enzymes implicated in signal transduction pathways. For instance, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of Janus kinases (JAKs), which are involved in immune responses and have been implicated in autoimmune diseases such as rheumatoid arthritis.

The imidazo[1,2-a]pyridine core is particularly noteworthy for its ability to engage with a wide range of biological targets due to its aromaticity and electron-rich nature. This property has been exploited in the design of compounds with antiviral and anticancer activities. Recent publications have demonstrated that modifications around the imidazopyridine ring can fine-tune binding interactions with proteins such as tyrosine kinases and transcription factors. The amine functionality at the 3-position provides an additional point of interaction, allowing for further optimization of potency and selectivity.

The synthesis of 2-Methyl-7-(trifluoromethyl)imidazo[1,2-a]pyridin-3-amine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include cyclization reactions to form the imidazopyridine core, followed by functional group manipulations such as halogenation and amination. The introduction of the trifluoromethyl group is often achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods. These synthetic strategies highlight the compound's accessibility while maintaining high yields and purity suitable for downstream applications.

In terms of biological activity, preliminary studies on 2-Methyl-7-(trifluoromethyl)imidazo[1,2-a]pyridin-3-amine have revealed interesting properties that warrant further investigation. In vitro assays have shown that certain derivatives exhibit inhibitory effects on enzymes associated with inflammatory pathways, suggesting potential therapeutic benefits in conditions like chronic inflammation or neurodegenerative disorders. Additionally, computational modeling studies have predicted favorable interactions with specific protein targets, providing a rational basis for designing more potent analogs.

The pharmaceutical industry continues to explore novel heterocyclic compounds like 2-Methyl-7-(trifluoromethyl)imidazo[1,2-a]pyridin-3-amine due to their diverse biological activities and synthetic feasibility. Advances in high-throughput screening technologies have enabled researchers to rapidly assess large libraries of such compounds for lead optimization. Moreover, collaborations between academic institutions and pharmaceutical companies have accelerated the translation of laboratory findings into clinical candidates. This synergy underscores the importance of compounds like this one in driving innovation in drug discovery.

Future directions for research on 2-Methyl-7-(trifluoromethyl)imidazo[1,2-a]pyridin-3-amine may include exploring its role in modulating other disease-related pathways or developing prodrugs to enhance bioavailability. The compound's versatility as a scaffold allows for extensive structural diversification, opening up possibilities for tailored pharmacological profiles. As our understanding of disease mechanisms evolves, so too will our ability to harness compounds like this one for therapeutic purposes.

In conclusion,2-Methyl-7-(trifluoromethyl)imidazo[1,2-a]pyridin-3-amine (CAS No. 1501470-27-4) represents a promising candidate for further pharmaceutical development. Its unique structural features combined with reported bioactivity make it an attractive scaffold for medicinal chemists seeking to develop novel treatments for various diseases. With ongoing research efforts aimed at optimizing its pharmacological properties,this compound holds significant potential as part of future therapeutic strategies.